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Compound of Interest

Compound Name:

METHYL ALPHA-D-

GALACTOPYRANOSIDE

MONOHYDRATE

CAS No.: 34004-14-3

Cat. No.: B2449512

Get Quote

Answering the call of researchers, scientists, and drug development professionals, this

Technical Support Center provides a comprehensive guide to understanding and overcoming

solubility challenges with Methyl α-D-galactopyranoside monohydrate. As a Senior Application

Scientist, my goal is to blend deep technical knowledge with practical, field-tested advice to

ensure your experiments are both successful and reproducible.

Technical Support Center: METHYL ALPHA-D-
GALACTOPYRANOSIDE MONOHYDRATE
Section 1: Compound Fundamentals
Q1: What is Methyl α-D-galactopyranoside monohydrate and what are its basic properties?

Methyl α-D-galactopyranoside monohydrate is a stable, crystalline carbohydrate derivative.[1] It

is the methyl glycoside of galactose, a monosaccharide. Due to the sugar moiety, which
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contains multiple polar hydroxyl (-OH) groups, the molecule is highly polar.[2][3] This polarity is

the primary determinant of its solubility characteristics.

Key Physicochemical Properties:

Property Value Source(s)

Appearance
White to off-white crystalline

powder
[1][4][5]

Molecular Formula C₇H₁₄O₆·H₂O [1]

Molecular Weight 194.18 g/mol [1][4]

Melting Point 106-110 °C [1][6]

Primary Applications

Substrate in enzyme assays,

cell culture media component,

biochemical research, drug

formulation.[1][5][7]

Section 2: FAQs - Common Solubility Issues
Q2: What is the best solvent for Methyl α-D-galactopyranoside monohydrate?

The principle of "like dissolves like" is central here.[8][9] As a polar molecule, Methyl α-D-

galactopyranoside monohydrate dissolves best in polar solvents.

Primary Recommendation: Deionized or distilled water is the most common and effective

solvent.

Other Options: It is also soluble in other polar solvents like methanol and hot ethanol.[10]

Solubility Data Summary:
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Solvent Reported Solubility Notes

Water ~50 mg/mL
Solution should be clear and

colorless.

Methanol Soluble
A good alternative for certain

applications.[10]

Ethanol
Soluble, especially when

heated

Use caution when heating

flammable solvents.[10]

Q3: I've added the powder to water, but it's not dissolving. What's wrong?

This is a common issue that can usually be resolved by addressing a few key factors:

Concentration: You may have exceeded the solubility limit of ~50 mg/mL in water at room

temperature. Verify your calculations and ensure you are not trying to create a

supersaturated solution.

Temperature: The dissolution of glycosides is often enhanced by heat.[11] Increasing the

temperature of the solvent increases the kinetic energy of the molecules, helping to break

down the crystal lattice structure and promote dissolution.

Agitation: Simple static mixing is often insufficient. The powder needs to be adequately

dispersed to maximize the surface area exposed to the solvent.

Purity: If the compound is impure, contaminants could be affecting its solubility. Always use a

high-purity grade from a reputable supplier.

Q4: Can I heat the solution to help it dissolve?

Yes, gentle heating is an effective method to increase the solubility of many glycosides.[11]

Causality: Heat provides the necessary energy to overcome the intermolecular forces within

the compound's crystal structure, allowing solvent molecules (like water) to interact and form

hydrogen bonds with the solute molecules.[12]
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Recommended Method: Use a water bath set to 40-50°C with continuous stirring. Avoid

direct, high heat from a hot plate, as this can cause localized boiling and potential

degradation of the compound.

Q5: Is sonication a viable option for aiding dissolution?

Absolutely. Sonication is an excellent and often preferred method for dissolving stubborn

compounds.

Mechanism: Sonication uses high-frequency sound waves to induce acoustic cavitation—the

rapid formation and collapse of microscopic bubbles.[13] This process generates powerful

shockwaves that break apart solid aggregates, increasing the surface area available for

solvation and accelerating dissolution.[13][14][15] It is particularly useful when stirring is

difficult, such as in small vials or NMR tubes.[14]

Section 3: Troubleshooting Guide
If you are encountering solubility issues, follow this systematic approach to diagnose and solve

the problem.
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Start: Powder not dissolving

Step 1: Verify Concentration
Is it ≤ 50 mg/mL in water?

Issue: Concentration too high.
Action: Reduce concentration or

increase solvent volume.

No

Step 2: Apply Mechanical Agitation
Have you vortexed or stirred vigorously?

Yes

Action: Vortex or stir continuously
for 5-10 minutes.

No

Step 3: Apply Gentle Heat
Have you warmed to 40-50°C?

Yes

Action: Warm in a water bath
with stirring. Avoid boiling.

No

Step 4: Use Sonication
Have you tried a bath sonicator?

Yes

Action: Sonicate in 5-10 minute
cycles until dissolved.

No

Step 5: Check Solvent
Are you using a high-purity polar solvent

(e.g., DI water, methanol)?

Yes

Issue: Incorrect solvent.
Action: Switch to a recommended

polar solvent like water.

No

Success: Compound Dissolved

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for solubility issues.
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Section 4: Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock Solution

This protocol details the preparation of a sterile stock solution suitable for most cell culture and

biochemical applications.
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Preparation

Dissolution

Sterilization & Storage

1. Weigh Compound
Accurately weigh 1.942 g of

Methyl α-D-galactopyranoside monohydrate.

2. Add Solvent
Add powder to ~80 mL of high-purity

water in a sterile container.

3. Mix & Dissolve
Stir vigorously. Use gentle heat (40°C)

or sonication if needed.

4. QS to Volume
Once fully dissolved, add water to a

final volume of 100 mL.

5. Sterile Filter
Filter the solution through a 0.22 µm

syringe or bottle-top filter.

6. Aliquot
Dispense into sterile, single-use tubes.

7. Store
Store at 2-8°C. For long-term,

consider -20°C.

Click to download full resolution via product page

Caption: Protocol for sterile stock solution preparation.
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Step-by-Step Methodology:

Calculate and Weigh: Based on the molecular weight of 194.18 g/mol , weigh out 1.942 g of

Methyl α-D-galactopyranoside monohydrate to make 100 mL of a 100 mM solution. Use an

analytical balance in a clean weigh boat.

Initial Solvation: Transfer the powder to a sterile beaker or bottle containing approximately

80% of the final required volume of solvent (e.g., 80 mL of sterile, distilled water).[16] Adding

the solid to the liquid helps prevent clumping at the bottom.

Dissolution: Place the container on a magnetic stir plate and stir. If the powder does not

dissolve readily, apply gentle heat using a water bath or utilize a bath sonicator.[17][18]

Continue until the solution is completely clear.

Adjust to Final Volume (QS): Once dissolved, carefully add the solvent to reach the final

desired volume (100 mL). This ensures the final concentration is accurate.

Sterile Filtration: For biological applications, sterilization is critical.[19][20] Draw the solution

into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a sterile

container. For larger volumes, use a bottle-top vacuum filtration system.[21] Autoclaving is

not recommended as heat can degrade sensitive compounds.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use sterile

tubes (e.g., microcentrifuge tubes).[22] This practice is crucial to avoid repeated freeze-thaw

cycles and minimize the risk of contamination. Store aliquots at 2-8°C for short-term use or

at -20°C for long-term stability.[23]

Section 5: Advanced Topics
Q6: How does pH affect the solubility and stability of this compound?

The pH of the solvent can influence the solubility and stability of glycosides, although Methyl α-

D-galactopyranoside is generally stable across a physiological pH range.

Solubility: Extreme pH values (highly acidic or alkaline) can alter the hydrogen bonding

network of water, which may slightly change the solubility of polar compounds.[24] However,
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for most neutral or near-neutral buffers (pH 6.0-8.0), the impact on this specific compound's

solubility is minimal.

Stability: The glycosidic bond is susceptible to acid hydrolysis, especially when heated.[2] In

highly acidic conditions (e.g., pH < 4), the bond linking the methyl group to the galactose

sugar can be cleaved, breaking down the molecule. This process is slower at room

temperature but can be significant over time or at elevated temperatures. It is generally

stable in neutral and mildly alkaline solutions.

Q7: My compound has been in solution for a week at 4°C. Is it still good?

Aqueous solutions of Methyl α-D-galactopyranoside monohydrate are generally stable when

stored properly.

Short-Term (Days to Weeks): When prepared in a sterile buffer or water and stored at 2-8°C,

the solution should remain stable. Visually inspect for any signs of precipitation or microbial

growth before use.

Long-Term (Months): For storage longer than a few weeks, it is highly recommended to use

aliquots stored at -20°C.[23] This minimizes chemical degradation and prevents microbial

contamination. Always thaw a fresh aliquot for each experiment to ensure consistency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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